Cas no 20492-10-8 (5-(4-nitrophenyl)pentanoic acid)

• Product Name: 5-(4-nitrophenyl)pentanoic acid
• CAS No: 20492-10-8
• MF: C₁₁H₁₃NO₄
• MW: 223.225223302841
• CID: 285342
• PubChem ID: 299987
• Update Time: 2025-05-20

5-(4-nitrophenyl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• Benzenepentanoic acid,4-nitro-
• 5-(4-nitrophenyl)pentanoic acid
• 4-(4-nitrophenyl)butyric acid
• 5-(4'-nitrophenyl)pentanoic acid
• 5-(4'-Nitrophenyl)-pentansaeure
• 5-(4-Nitro-phenyl)-valeriansaeure
• 5-(4-nitro-phenyl)-valeric acid
• 5-(p-Nitrophenyl)pentansaeure
• AC1L6VBY
• NSC174016
• SureCN1527806
• ICWKCTNMYJHGIU-UHFFFAOYSA-N
• 5-(4-nitropheny)pentanoic acid
• 20492-10-8
• DTXSID70306081
• NSC 174016
• CS-0255018
• EN300-11691204
• NSC-174016
• Benzenepentanoic acid, 4-nitro-
• SCHEMBL1527806

• Inchi： 1S/C11H13NO4/c13-11(14)4-2-1-3-9-5-7-10(8-6-9)12(15)16/h5-8H,1-4H2,(H,13,14)
• InChI Key： ICWKCTNMYJHGIU-UHFFFAOYSA-N
• SMILES： OC(CCCCC1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 223.08449
• Monoisotopic Mass: 223.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• PSA: 80.44
• LogP: 2.91540

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 5-(4-nitrophenyl)pentanoic acid

5-(4-Nitrophenyl)pentanoic Acid: Properties, Applications, and Market Insights

5-(4-Nitrophenyl)pentanoic acid (CAS No. 20492-10-8) is a specialized organic compound with significant relevance in pharmaceutical and chemical research. This nitrophenyl derivative is widely recognized for its role as an intermediate in synthesizing more complex molecules. Its unique structure, featuring a pentanoic acid chain linked to a 4-nitrophenyl group, makes it valuable for various applications, including drug development and material science.

The compound's molecular formula is C11H13NO4, with a molecular weight of 223.23 g/mol. Its chemical properties include moderate solubility in organic solvents like ethanol and dimethyl sulfoxide (DMSO), while being less soluble in water. Researchers often utilize 5-(4-nitrophenyl)pentanoic acid in coupling reactions, esterifications, and as a precursor for bioactive molecules. Its nitro group offers reactivity that is exploitable in reduction reactions, making it a versatile building block.

In recent years, the demand for 5-(4-nitrophenyl)pentanoic acid has grown due to its applications in pharmaceutical intermediates. With the rise of personalized medicine and targeted drug delivery systems, this compound has gained attention for its potential in designing prodrugs and enzyme inhibitors. Additionally, its use in organic synthesis has expanded, particularly in academic and industrial laboratories focusing on novel heterocyclic compounds.

From a market perspective, CAS 20492-10-8 is primarily supplied by specialty chemical manufacturers catering to research institutions and pharmaceutical companies. The increasing interest in nitrophenyl derivatives for drug discovery has driven innovation in synthetic routes, improving yield and purity. Environmental and regulatory considerations have also influenced production methods, with greener synthetic approaches being explored.

For researchers working with 5-(4-nitrophenyl)pentanoic acid, proper handling and storage are essential to maintain stability. The compound should be stored in a cool, dry place, protected from light to prevent degradation. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed for quality control and characterization.

Looking ahead, the future of 5-(4-nitrophenyl)pentanoic acid appears promising, particularly in the context of medicinal chemistry and material science. As the pharmaceutical industry continues to explore new therapeutic agents, the demand for high-quality intermediates like this compound is expected to rise. Furthermore, advancements in catalysis and sustainable chemistry may open new pathways for its utilization in innovative applications.